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Compound of Interest

Compound Name: Hyperoside

Cat. No.: B192233 Get Quote

For immediate release:

This document provides essential guidance on the proper disposal procedures for hyperoside,

a flavonol glycoside used in various research and development applications. Adherence to

these procedures is critical to ensure the safety of laboratory personnel and to prevent

environmental contamination. Hyperoside is classified as harmful if swallowed and very toxic

to aquatic life with long-lasting effects[1].

Hazard and Safety Information
Before handling hyperoside, it is crucial to be aware of its potential hazards.
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Hazard Statement GHS Classification Precautionary Statement

H302: Harmful if swallowed[1]

[2][3]

Acute toxicity, Oral (Category

4)[1]

P264: Wash skin thoroughly

after handling.

H410: Very toxic to aquatic life

with long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

P270: Do not eat, drink or

smoke when using this

product.

P273: Avoid release to the

environment.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of

contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Procedure
The primary method for the disposal of hyperoside and its containers is through an approved

hazardous waste disposal service.

Personal Protective Equipment (PPE): Before handling hyperoside waste, ensure you are

wearing appropriate PPE, including:

Safety goggles with side-shields.

Protective gloves.

Impervious clothing or a lab coat.

In case of dust or aerosol formation, use a suitable respirator.
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Waste Collection:

Collect waste hyperoside, including contaminated materials, in a designated and

compatible waste container.

Ensure the container is made of a material that will not react with the chemical waste.

Keep the waste container tightly sealed when not in use.

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the chemical

name "Hyperoside."

Indicate the approximate concentration and quantity of the waste.

Ensure all components of a chemical mixture are identified by percent or volume.

Storage:

Store the waste container in a designated satellite accumulation area (SAA).

The SAA should be under the control of the laboratory supervisor and away from drains or

water courses.

Store incompatible wastes separately. Hyperoside is incompatible with strong oxidizing

agents and alkaline conditions.

Disposal:

Arrange for the collection of the hazardous waste by a licensed disposal company.

Do not dispose of hyperoside down the drain or in the regular trash.

Follow all federal, state, and local regulations for hazardous waste disposal.

Decontamination of Empty Containers
Empty containers that held hyperoside must be properly decontaminated before disposal.
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Triple Rinsing:

Thoroughly rinse the empty container three times with a suitable solvent (e.g., water or an

appropriate organic solvent).

Collect the rinsate as hazardous waste and add it to your designated hyperoside waste

container.

Label Removal:

Completely remove or deface the original product label from the container.

Final Disposal:

Once decontaminated, the container can be disposed of as regular laboratory glass or

plastic waste, in accordance with your institution's guidelines.

Spill Management
In the event of a hyperoside spill:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Containment: Prevent further leakage or spillage. Keep the material away from drains and

water courses.

Clean-up:

For solid spills, sweep up the material, avoiding dust generation, and place it in a suitable

container for disposal.

For solutions, absorb the spill with an inert, non-combustible material (e.g., sand,

diatomite) and collect it for disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Experimental Workflow for Hyperoside Disposal
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Logical Workflow for Hyperoside Disposal
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Caption: Logical workflow for the safe disposal of hyperoside waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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